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Compound of Interest

Compound Name: 1-Bromo-2-butyne

Cat. No.: B041608

Essential Safety and Handling Guide for 1-Bromo-2-
butyne

This guide provides critical safety protocols and logistical information for the handling and
disposal of 1-Bromo-2-butyne, tailored for researchers, scientists, and professionals in drug
development. Adherence to these procedures is essential for ensuring laboratory safety and
minimizing risks associated with this chemical.

Chemical Profile and Hazards

1-Bromo-2-butyne is a flammable and toxic organic compound.[1][2] It poses significant health
risks, including severe skin and eye irritation, respiratory tract irritation, and toxicity if ingested.
[1][3][4][5] The substance is also suspected of causing genetic defects. Due to its flammable
nature, it must be handled away from heat, sparks, and open flames.[1][6][7]
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Hazard Classification Description

Flammable liquid and vapor (Category 3).[1][2]

Physical Hazard
[6]

Toxic if swallowed (Acute Toxicity, Oral:
Category 3).[1]

Health Hazards

Causes skin irritation (Category 2).[1][2]

Causes serious eye irritation (Category 2A).[1]

[2]

May cause respiratory irritation.[1][2]

Suspected of causing genetic defects.

Personal Protective Equipment (PPE)

Appropriate PPE is mandatory to prevent exposure. The following equipment should be worn at
all times when handling 1-Bromo-2-butyne:

Protection Type Specific Equipment Standard

_ OSHA 29 CFR 1910.133 or
Chemical safety goggles or

Eye/Face Protection o ] European Standard EN166.[6]
glasses with side-shields. 7]

Chemical-resistant gloves
) ] (e.g., nitrile rubber) and
Skin Protection ] )
protective clothing to prevent

skin exposure.[3][7]

Use in a well-ventilated area. If
vapors or mists are generated,
) ) a NIOSH-approved respirator
Respiratory Protection ) )
or a self-contained breathing

apparatus should be used.[1]

[3]

Body Protection Laboratory coat.

© 2025 BenchChem. All rights reserved. 2/7 Tech Support


https://www.jubilantingrevia.com/uploads/files/340msds_0715GjGhs09Div.03sds1-bromo-2-butyne.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/1-Bromo-2-butyne
https://www.lookchem.com/sds3355-28-0.html
https://www.jubilantingrevia.com/uploads/files/340msds_0715GjGhs09Div.03sds1-bromo-2-butyne.pdf
https://www.jubilantingrevia.com/uploads/files/340msds_0715GjGhs09Div.03sds1-bromo-2-butyne.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/1-Bromo-2-butyne
https://www.jubilantingrevia.com/uploads/files/340msds_0715GjGhs09Div.03sds1-bromo-2-butyne.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/1-Bromo-2-butyne
https://www.jubilantingrevia.com/uploads/files/340msds_0715GjGhs09Div.03sds1-bromo-2-butyne.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/1-Bromo-2-butyne
https://www.benchchem.com/product/b041608?utm_src=pdf-body
https://www.lookchem.com/sds3355-28-0.html
https://www.fishersci.com/store/msds?partNumber=AAL20134&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.chemsrc.com/en/cas/3355-28-0_671306.html
https://www.fishersci.com/store/msds?partNumber=AAL20134&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.jubilantingrevia.com/uploads/files/340msds_0715GjGhs09Div.03sds1-bromo-2-butyne.pdf
https://www.chemsrc.com/en/cas/3355-28-0_671306.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b041608?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

Experimental Protocol: Safe Handling of 1-Bromo-2-
butyne

This protocol outlines the step-by-step procedure for safely using 1-Bromo-2-butyne in a
laboratory setting.

1. Preparation and Engineering Controls:
e Ensure a calibrated and certified chemical fume hood is used for all operations.[3]
 Verify that an eyewash station and safety shower are readily accessible and operational.[3]

+ Remove all potential ignition sources, such as open flames, hot plates, and spark-producing
equipment, from the work area.[1][7]

¢ Use only spark-proof and explosion-proof equipment.[1][7]

e Ground and bond all containers and receiving equipment to prevent static discharge.[6]
2. Handling and Use:

» Wear all required PPE as specified in the table above.

o Carefully uncap the 1-Bromo-2-butyne container, avoiding splashes.

o Measure and dispense the required amount of the chemical using appropriate laboratory
glassware.

o Keep the container tightly closed when not in use.[6]

e Avoid contact with skin, eyes, and clothing.[1][9]

» Do not eat, drink, or smoke in the handling area.

e Wash hands thoroughly after handling the chemical.[1][9]

3. Storage:
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o Store 1-Bromo-2-butyne in a cool, dry, and well-ventilated area designated for flammable
liquids.[6][7]

» Keep the container tightly closed and store away from incompatible materials, such as strong
oxidizing agents.[7][10]

e The recommended storage temperature is refrigerated (2-8°C).[11]
4. Spill Management:
 In case of a spill, evacuate non-essential personnel from the area.

o Wearing appropriate PPE, contain the spill using an inert absorbent material like sand or
vermiculite.[1][7]

o Collect the absorbed material into a suitable, closed container for disposal.[7]

o Ventilate the area and wash the spill site after material pickup is complete.

5. Disposal:

» Dispose of waste 1-Bromo-2-butyne and contaminated materials as hazardous waste.[1][7]

 All disposal activities must comply with local, regional, and national environmental
regulations.[1][11] Do not dispose of down the drain.[7]

Emergency Procedures
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Exposure Type

First Aid Measures

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the
upper and lower eyelids. Seek immediate

medical attention.[1][7]

Skin Contact

Immediately remove all contaminated clothing.
Wash skin with soap and plenty of water for at
least 15 minutes. Seek immediate medical
attention.[1][7]

Move the victim to fresh air. If not breathing,

Inhalation give artificial respiration. If breathing is difficult,
give oxygen. Seek medical attention.[1][7]
Do NOT induce vomiting. Rinse mouth with
) water. Never give anything by mouth to an
Ingestion

unconscious person. Seek immediate medical
attention.[1][7]

Workflow for Safe Handling of 1-Bromo-2-butyne
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Caption: Workflow for the safe handling of 1-Bromo-2-butyne.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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